Benzenamine, N-(3-chloropropyl)-2-nitro-
Cat. No. B8609376
M. Wt: 214.65 g/mol
InChI Key: WOFRVOOYNJVVIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04160836
Procedure details
To a stirred mixture of 39:2 parts of 3-(2-nitrophenyl)amino-1-propanol and 225 parts of trichloromethane are added dropwise 35.7 parts of sulfinyl chloride (exothermic reaction: the temperature rises to 45° C.). Upon completion, stirring is continued for 6 hours at reflux temperature. The reaction mixture is evaporated, yielding 43 parts (100%) of N-(3-chloropropyl)-2-nitrobenzenamine as a residue.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[NH:10][CH2:11][CH2:12][CH2:13]O)([O-:3])=[O:2].S(Cl)([Cl:17])=O>ClC(Cl)Cl>[Cl:17][CH2:13][CH2:12][CH2:11][NH:10][C:5]1[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=1[N+:1]([O-:3])=[O:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC=C1)NCCCO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClC(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Upon completion, stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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exothermic reaction
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CUSTOM
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Type
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CUSTOM
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Details
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rises to 45° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture is evaporated
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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|
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Type
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product
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Smiles
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|
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Name
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|
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Type
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product
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Smiles
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ClCCCNC1=C(C=CC=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
